Cas no 786593-06-4 (Dehydroandrographolide succinate)

• Product Name: Dehydroandrographolide succinate
• CAS No: 786593-06-4
• Molecular Formula: C₂₈H₃₆O₁₀
• Molecular Weight: 532.5794
• CID: 547866
• PubChem ID: 6540717

Dehydroandrographolide succinate Properties

Names and Identifiers

• Butanedioicacid,1-[[(1R,2R,4aR,5R,8aS)-2-(3-carboxy-1-oxopropoxy)-5-[(1E)-2-(2,5-dihydro-2-oxo-3-furanyl)ethenyl]decahydro-1,4a-dimethyl-6-methylene-1-naphthalenyl]methyl]ester
• 4-[[(1R,2R,4aS,5R,8aS)-2-(3-carboxypropanoyloxy)-1,4a-dimethyl-6-methylidene-5-[(2E)-2-(2-oxofuran-3-ylidene)ethyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalen-1-yl]methoxy]-4-oxobutanoic acid
• Butanedioicacid,1-[[(1R,2R,4aR,5R,8aS)-2-(3-carboxy-1-oxopropoxy)-5-[(1E)-2-(2,5-dihydro-2-oxo-3-furanyl)ethenyl]decahydro-1,
• Dehydroandrographolide Succinate
• UNII-0X50BP49M1
• DEHYDROANDROGRAPHOLIDESUCCINATE
• dehydroandrographolide-succinate
• 9321AF
• 8092AH
• 4-[[(1R,2R,4aR,5R,8aS)-2-(4-hydroxy-4-oxobutanoyl)oxy-1,4a-dimethyl-6-methylidene-5-[(E)-2-(5-oxo-2H-furan-4-yl)ethenyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalen-1-yl]methoxy]-4-oxobutanoic acid
• Butanedioicacid,1-[[(1R,2R,4aR,5R,8aS)-2-(3-carboxy-1-oxopropoxy)-5-[(1E)-2-(2,5-dihydr
• 0X50BP49M1
• 4-(((1R,2R,4aR,5R,8aS)-2-((3-Carboxypropanoyl)oxy)-1,4a-dimethyl-6-methylene-5-((E)-2-(2-oxo-2,5-dihydrofuran-3-yl)vinyl)decahydronaphthalen-1-yl)methoxy)-4-oxobutanoic acid
• s9224
• Dehydroandrographolide succinic acid
• 14-Deoxy-11,12-didehydroandrographolide bis(hemisuccinate)
• CHEMBL3040746
• MFCD10566633
• CCG-269928
• AC-34800
• SCHEMBL14958695
• AKOS037515374
• CS-0009708
• 4-[[(1R,2R,4aR,5R,8aS)-2-(3-carboxypropanoyloxy)-1,4a-dimethyl-6-methylidene-5-[(E)-2-(5-oxo-2H-furan-4-yl)ethenyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalen-1-yl]methoxy]-4-oxobutanoic acid
• DA-62742
• DTXSID901026359
• 14-DEOXY-11,12-DEHYDROANDROGRAPHOLIDE SUCCINATE
• HY-N0677
• BS-45359
• 786593-06-4
• Butanedioic acid, 1-(((1R,2R,4aR,5R,8aS)-2-(3-carboxy-1-oxopropoxy)-5-((1E)-2-(2,5-dihydro-2-oxo-3-furanyl)ethenyl)decahydro-1,4a-dimethyl-6-methylene-1-naphthalenyl)methyl) ester

• InChIKey： YTHKMAIVPFVDNU-GPTWTFMPSA-N
• Inchi： 1S/C28H36O10/c1-17-4-7-20-27(2,19(17)6-5-18-13-15-36-26(18)35)14-12-21(38-25(34)11-9-23(31)32)28(20,3)16-37-24(33)10-8-22(29)30/h5-6,13,19-21H,1,4,7-12,14-16H2,2-3H3,(H,29,30)(H,31,32)/b6-5+/t19-,20+,21-,27+,28+/m1/s1
• SMILES： O(C(C([H])([H])C([H])([H])C(=O)O[H])=O)[C@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(/C(/[H])=C(\[H])/C3C(=O)OC([H])([H])C=3[H])C(=C([H])[H])C([H])([H])C([H])([H])[C@]2([H])[C@]1(C([H])([H])[H])C([H])([H])OC(C([H])([H])C([H])([H])C(=O)O[H])=O

Computed Properties

• Exact Mass: 532.230847g/mol
• Surface Charge: 0
• XLogP3: 2.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 13
• Monoisotopic Mass: 532.230847g/mol
• Monoisotopic Mass: 532.230847g/mol
• Topological Polar Surface Area: 154Ų
• Heavy Atom Count: 38
• Complexity: 1060
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 532.6

Experimental Properties

• LogP: 3.59920
• PSA: 153.50000
• Refractive Index: 1.562
• Boiling Point: 723.7±60.0 °C at 760 mmHg
• Melting Point: 136-138℃
• Vapor Pressure: 0.0±5.1 mmHg at 25°C
• Flash Point: 235.4±26.4 °C
• Color/Form: Solid
• Density: 1.29

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones